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Compound Name: cadherin-11

Cat. No.: B1176826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cadherin-11 (CDH11), also known as OB-cadherin, is a type II classical cadherin that plays a

crucial role in cell-cell adhesion, particularly in mesenchymal cells.[1][2] It is a calcium-

dependent transmembrane glycoprotein involved in various physiological and pathological

processes, including embryonic development, tissue morphogenesis, and cancer progression.

[1][2][3] In the context of drug development and disease research, particularly in areas like

oncology and fibrosis, accurate detection and quantification of Cadherin-11 are paramount.

Western blotting is a fundamental technique for this purpose, and the use of a well-

characterized anti-Cadherin-11 antibody is critical for obtaining reliable and reproducible

results. These application notes provide detailed protocols and supporting data for the

utilization of anti-Cadherin-11 antibodies in Western blot analysis.

Data Presentation
Antibody Specifications and Recommended Dilutions
The selection of an appropriate antibody and its optimal dilution are critical for a successful

Western blot experiment. Below is a summary of commercially available anti-Cadherin-11
antibodies and their manufacturer-recommended starting dilutions for Western blot analysis. It

is important to note that the optimal dilution may vary depending on the specific experimental
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conditions, including the cell or tissue lysate used, and should be determined empirically by the

end-user.

Antibody
Identifier

Host Species Clonality
Recommended
Dilution for
Western Blot

Molecular
Weight of
Cadherin-11
(approx.)

MAB1790[4] Mouse Monoclonal 1 µg/mL
~110-120 kDa[2]

[5]

32-1700[6] Mouse Monoclonal 2-4 µg/mL ~110 kDa[5][6]

MBS570041[1] Mouse Monoclonal 1:25 - 1:250 Not Specified

12028-1-PBS[7] Rabbit Polyclonal 1:300 Not Specified

A04419[8] Rabbit Polyclonal 1:500 - 1:2000 Not Specified

4442[9] Rabbit Polyclonal Not Specified Not Specified

Signaling Pathways Involving Cadherin-11
Cadherin-11 is a key player in several signaling pathways that regulate cell behavior. Its

cytoplasmic domain interacts with various proteins, including p120-catenin, β-catenin, and α-

catenin, which in turn connect to the actin cytoskeleton.[1][2] This interaction is fundamental for

mediating cell-cell adhesion and transducing intracellular signals. Key signaling pathways

influenced by Cadherin-11 include the Wnt/β-catenin pathway, the TGF-β pathway, and Rho

GTPase signaling.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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